Cas no 1270475-61-0 (1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1270475-61-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD16615605
• CID: 5216978
• PubChem ID: 60093536
• Update Time: 2025-10-28

1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-yl)-2,2,2-trifluoroethanamine
• 1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine
• 1-Benzo[1,3]dioxol-5-yl-2,2,2-trifluoro-ethylamine

• MDL： MFCD16615605
• Inchi： 1S/C9H8F3NO2/c10-9(11,12)8(13)5-1-2-6-7(3-5)15-4-14-6/h1-3,8H,4,13H2
• InChI Key： JXLZUZPJXBKHRS-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C2C(=C1)OCO2)N)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5

Additional information on 1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(1,3-Dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270475-61-0)

The compound 1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270475-61-0) is a specialized organic molecule featuring a unique combination of a 1,3-dioxaindane core and a trifluoroethylamine moiety. This structural configuration grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in drug design and material science applications.

In recent years, the demand for fluorinated compounds like 1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for novel therapeutics targeting central nervous system (CNS) disorders. The 1,3-dioxaindane scaffold is known for its bioisosteric properties, often serving as a replacement for phenyl rings to improve solubility and reduce toxicity. This aligns with the growing trend of fragment-based drug discovery, where small molecules like this are used to optimize lead compounds.

From an industrial perspective, CAS No. 1270475-61-0 is gaining attention in the development of high-performance materials. Its trifluoroethylamine group contributes to thermal stability and resistance to degradation, making it suitable for coatings and electronic components. Sustainability-focused innovations also leverage such compounds to create eco-friendly alternatives to traditional petrochemical derivatives, addressing global concerns about environmental impact.

Frequently asked questions about 1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine include its synthetic routes, purity standards, and commercial availability. Laboratories often seek guidance on storage conditions and handling protocols to ensure stability. Additionally, its compatibility with cross-coupling reactions and other catalytic processes is a hot topic in synthetic chemistry forums, reflecting the compound's utility in palladium-catalyzed transformations.

The compound's nomenclature, 1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine, may appear complex, but it systematically describes its structure: a 5-substituted 1,3-dioxaindane linked to a trifluoroethylamine group. This precision is vital for regulatory compliance and patent filings, especially in the pharmaceutical industry, where unambiguous identification is mandatory. Analytical techniques like NMR spectroscopy and mass spectrometry are typically employed to verify its identity and purity.

Emerging applications of CAS No. 1270475-61-0 extend to catalysis and ligand design, where its electron-withdrawing trifluoromethyl group can modulate metal center reactivity. This has implications for asymmetric synthesis, a field driving advancements in chiral drug production. Moreover, its potential role in proteolysis-targeting chimeras (PROTACs) is under exploration, highlighting its relevance in cutting-edge therapeutic modalities.

In summary, 1-(1,3-dioxaindan-5-yl)-2,2,2-trifluoroethan-1-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its value as a highly functionalized intermediate. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific and industrial discourse.